Cas no 1079-33-0 (Benzo[b]thiophene-4-ol,4-(N-methylcarbamate))

• Product Name: Benzo[b]thiophene-4-ol,4-(N-methylcarbamate)
• CAS No: 1079-33-0
• Molecular Formula: C₁₀H₉NO₂S
• Molecular Weight: 207.24896
• CID: 170717
• PubChem ID: 14119

Benzo[b]thiophene-4-ol,4-(N-methylcarbamate) Properties

Names and Identifiers

• Benzo[b]thiophene-4-ol,4-(N-methylcarbamate)
• 1-benzothiophen-4-yl N-methylcarbamate
• 4-Benzothienyl methylcarbamate
• 4-Benzothienylester kyseliny methylkarbaminove
• Benzo[b]thien-4-yl methylcarbamate
• Carbamic acid, methyl-, benzo[b]thien-4-yl ester
• ENT-27041
• MCA 600
• Mobam
• Mobam phenol
• Mobil MC-A-600
• MOS-708
• OMS-708
• UNII-8M3AR1XD9I
• Carbamic acid, methyl-, benzo(b)thien-4-yl ester
• 8M3AR1XD9I
• EPA Pesticide Chemical Code 090401
• AKOS037479280
• BENZO(B)THIOPHENE-4-OL, 4-(N-METHYLCARBAMATE)
• AI3-27041
• Caswell No. 081D
• 1079-33-0
• benzo[b]thiophen-4-yl methylcarbamate
• MOBAM [HSDB]
• AO-365/43506489
• 4-Benzothienyl N-methyl-carbamate
• Benzo[b]thiophene-4-ol, methylcarbamate
• BOTUVXISJHKZKJ-UHFFFAOYSA-N
• Q27270739
• 4-benzothienyl N-methylcarbamate
• NS00120474
• SCHEMBL5934013
• 1-Benzothien-4-yl methylcarbamate #
• 1-Benzothien-4-yl methylcarbamate
• starbld0002292
• MCA-600
• HSDB 1515
• MC-A-600
• Benzo(b)thiophene-4-ol, methylcarbamate
• 4-Benzothienylester kyseliny methylkarbaminove [Czech]
• DTXSID0042161
• Benzo(b)thien-4-yl methylcarbamate
• BRN 1427973

• InChIKey： BOTUVXISJHKZKJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9NO2S/c1-11-10(12)13-8-3-2-4-9-7(8)5-6-14-9/h2-6H,1H3,(H,11,12)
• SMILES： CNC(OC1=CC=CC2SC=CC1=2)=O

Computed Properties

• Exact Mass: 207.03547
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 207.035399
• Heavy Atom Count: 14
• Complexity: 222
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 66.6

Experimental Properties

• LogP: 2.82390
• PSA: 38.33
• Refractive Index: 1.639
• Boiling Point: 330.5°C at 760 mmHg
• Melting Point: 128 °C
• Flash Point: 153.7°C
• Density: 1.299